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Compound of Interest

Compound Name:
Boc-(S)-3-Amino-4-(2-furyl)-butyric

acid

CAS No.: 270263-06-4

Cat. No.: B3034996

Get Quote

Executive Summary & Structural Logic
Boc-(S)-

-homofurylalanine (specifically the

-homo analog) is a non-proteinogenic amino acid derivative utilized primarily in the design of
proteolytically stable peptidomimetics and foldamers.

Structurally, it represents the homologation of (S)-2-furylalanine, where a methylene group (

) is inserted into the backbone between the carboxyl group and the

-carbon. This modification transforms the standard

-amino acid into a

-amino acid, specifically a

-amino acid, where the side chain (furan-2-yl methyl) resides on the
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-carbon relative to the carboxyl terminus.

Key Chemical Characteristics:

CAS Number (related D-isomer): 270596-33-3 (Reference for structural analog).

Formula:

Molecular Weight: ~269.3 g/mol [1]

Stereochemistry: (S)-configuration (derived from L-furylalanine).

Protecting Group:tert-Butyloxycarbonyl (Boc), acid-labile.[2]

Side Chain: Furan ring (bioisostere for histidine, phenylalanine, or tyrosine).

Why Furan?
The furan moiety serves as a unique bioisostere in drug design. Unlike the phenyl ring of

phenylalanine, the furan ring is electron-rich and capable of hydrogen bonding (as an

acceptor), offering distinct

stacking geometries and metabolic profiles.

Synthetic Methodology: The Arndt-Eistert
Homologation[3][4][5][6]
The most authoritative and stereochemically reliable route to Boc-(S)-

-homofurylalanine is the Arndt-Eistert Homologation. This pathway preserves the chiral integrity
of the starting material (Boc-L-Furylalanine) through a Wolff rearrangement mechanism.
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Figure 1: Step-wise Arndt-Eistert homologation pathway for converting

-amino acids to

-homo amino acids.

Detailed Experimental Protocol
Note: This protocol involves Diazomethane, which is explosive and toxic.[3] All steps must be

performed in a dedicated fume hood with blast shields and polished glass joints.

Step 1: Activation (Mixed Anhydride Formation)
Reagents: Boc-(S)-2-Furylalanine (1.0 eq), Isobutyl chloroformate (1.1 eq), N-

Methylmorpholine (NMM, 1.1 eq).

Solvent: Anhydrous THF (Tetrahydrofuran).

Procedure:

Dissolve Boc-(S)-Furylalanine in anhydrous THF under Argon atmosphere.

Cool the solution to -15°C (Salt/Ice bath).

Add NMM followed dropwise by Isobutyl chloroformate.

Mechanism:[4][5] Formation of the mixed anhydride activates the carboxyl group without

racemizing the sensitive

-proton.

Stir for 15-20 minutes.

Step 2: Diazoketone Formation[6]
Reagents: Diazomethane (excess, typically generated ex situ from Diazald).

Procedure:

Filter off the precipitated NMM
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HCl salt (optional but recommended for purity).

Add the cold mixed anhydride solution to a pre-cooled (0°C) solution of diazomethane in

diethyl ether.

Critical: Do not add diazomethane to the anhydride; add anhydride to the diazomethane to

ensure excess diazomethane consumes the acid chloride/anhydride immediately.

Allow to warm to room temperature and stir for 3-4 hours.

Workup: Quench excess diazomethane with weak acetic acid or a stream of nitrogen.

Wash with saturated

and brine. Evaporate solvent to yield the yellow crystalline

-diazoketone.

Step 3: Wolff Rearrangement (The Homologation)[7][8]
Reagents: Silver Benzoate (0.1 eq), Triethylamine (1.0 eq), Water (10 eq).

Solvent: 1,4-Dioxane / Water mixture (9:1).

Procedure:

Dissolve the diazoketone in 1,4-dioxane.

Add water (the nucleophile for acid formation).[3][5]

Add Silver Benzoate catalyst dissolved in triethylamine.

Reaction: Sonication (ultrasound) or mild heat (50°C) promotes the loss of

and rearrangement to the ketene. The water immediately attacks the ketene to form the

-amino acid.

Purification: Acidify to pH 2-3 (carefully, furan is acid sensitive—use mild citric acid or

dilute
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) and extract with Ethyl Acetate.

Applications in Drug Discovery &
Peptidomimetics[9][10]
Boc-(S)-

-homofurylalanine is a high-value building block because it confers specific properties to
peptide chains that natural

-amino acids cannot.

Proteolytic Stability
-peptides are resistant to cleavage by standard proteases (trypsin, pepsin, chymotrypsin)
because the enzyme active sites are evolved to recognize the

-backbone geometry. Incorporating

-homofurylalanine into a sequence extends the plasma half-life of peptide drugs.

Secondary Structure (Foldamers)
-amino acids favor the formation of stable helices.

-amino acids (like our target) typically promote the formation of the 14-helix (hydrogen bonds
between residue

and

).

The furan side chain adds a distinct steric profile, stabilizing the helix through side-chain

packing that differs from the bulky phenyl group of phenylalanine.

Comparison: vs. Characteristics[11]
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Feature -Furylalanine -Homofurylalanine

Backbone Atoms
3 (N-C

-C)

4 (N-C

-C

-C)

Protease Susceptibility High Negligible

Secondary Structure
-Helix /

-Sheet

14-Helix / 12-Helix

Side Chain Position -Carbon -Carbon

Metabolic Stability Low (Rapid hydrolysis) High

Quality Control & Analytical Data
To ensure the integrity of the synthesized Boc-(S)-

-homofurylalanine, the following analytical benchmarks must be met.

Specification Table
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Test Specification Method

Appearance White to off-white powder Visual

Purity
HPLC (C18, ACN/Water

gradient)

Chiral Purity ee
Chiral HPLC (e.g., Chiralpak

AD-H)

Identity Consistent with Structure -NMR, MS (ESI)

Specific Rotation (Report Value)

Polarimetry (c=1,

)

Water Content Karl Fischer

NMR Validation (Expected Signals)
Furan Protons: Three distinct signals in the aromatic region (approx 6.0 - 7.5 ppm).

Boc Group: Strong singlet at 1.44 ppm (9H).

-CH (chiral center): Multiplet around 4.0-4.2 ppm.

-CH2 (new methylene): Two diastereotopic protons (dd) around 2.4-2.6 ppm. This is the
signature of the homologation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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